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Compound of Interest

Compound Name: H215186303

Cat. No.: B10782798

For researchers, scientists, and drug development professionals working with H2L5186303, a
potent and selective lysophosphatidic acid 2 (LPA2) receptor antagonist, ensuring safe
handling and disposal is paramount. While a specific Safety Data Sheet (SDS) for H2L5186303
IS not publicly available, this guide provides essential information based on best practices for
handling potent, non-volatile crystalline solids in a laboratory environment.

Personal Protective Equipment (PPE)

The primary objective when handling H2L5186303 is to prevent inhalation, ingestion, and
contact with skin and eyes. A thorough risk assessment should be conducted to determine the
appropriate level of personal protective equipment. The following table summarizes the
recommended PPE for various laboratory operations involving this compound.[1]
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Operation

Required Personal
Protective Equipment

Additional
Recommendations

Weighing and Aliguoting
(Solid)

- Disposable Nitrile Gloves
(double-gloving
recommended)- Lab Coat-
Safety Goggles or Safety
Glasses with side shields- N95
or higher-rated respirator (if not
handled in a ventilated

enclosure)

- Use a ventilated balance
enclosure or a chemical fume
hood.- Employ disposable

sleeve covers.

Solution Preparation and

Handling

- Disposable Nitrile Gloves-
Lab Coat- Safety Goggles

- Perform in a chemical fume
hood to prevent aerosol
inhalation.- A face shield may
be necessary if there is a

splash hazard.

General Laboratory Use

- Disposable Nitrile Gloves-
Lab Coat- Safety Glasses

- Maintain good laboratory

hygiene.

Spill Cleanup

- Chemical-resistant gloves
(e.g., nitrile)- Lab Coat or
disposable gown- Safety
Goggles- N95 or higher-rated

respirator

- Refer to a detailed spill

cleanup protocol.

Donning and Doffing of Personal Protective

Equipment

Proper procedure for putting on (donning) and taking off (doffing) PPE is critical to prevent

contamination. The following workflow illustrates the correct sequence.
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Doffing (Taking Off)
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Donning (Putting On)
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PPE Donning and Doffing Workflow

Disposal Plan for Used PPE

All disposable PPE used when handling H2L5186303 should be considered contaminated and
disposed of properly to prevent secondary exposure.

PPE Item Disposal Procedure

- Peel off gloves without touching the outer
Gloves surface.- Dispose of in a designated hazardous

waste container.

- Remove by rolling it inside out.- Place in a
Lab Coat/Gown
sealed, labeled hazardous waste bag.

- Handle by the straps and place in a sealed bag

Respirator ] ]
before disposal in hazardous waste.
- If disposable, place in hazardous waste.- If
Goggles/Safety Glasses reusable, decontaminate according to
institutional protocols before reuse.
Other Disposable Items (e.g., weigh boats, - Collect in a designated, sealed hazardous
pipette tips) waste container.
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It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific disposal protocols and to ensure compliance with all local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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